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Compound of Interest

Compound Name: 3-Isopropoxy-1-propanol

Cat. No.: B086269 Get Quote

This guide provides an in-depth analysis of the boiling point and density of 3-isopropoxy-1-
propanol, a versatile bifunctional compound with significant applications in research and

industry. Designed for researchers, scientists, and drug development professionals, this

document synthesizes technical data with practical insights into the experimental determination

of these crucial physical properties.

Introduction: Unveiling 3-Isopropoxy-1-propanol
3-Isopropoxy-1-propanol (CAS No. 110-48-5) is a unique molecule featuring both a primary

alcohol and an ether functional group.[1] This dual functionality imparts a valuable combination

of properties, rendering it a useful solvent and a key intermediate in organic synthesis.[1] Its

structure allows for a range of chemical transformations, making it a valuable building block for

more complex molecules.[1]

It is crucial to distinguish 3-isopropoxy-1-propanol from its isomers, such as 1-propoxy-2-

propanol (CAS No. 1569-01-3).[2][3] Commercially, the term "propylene glycol monopropyl

ether" can sometimes refer to a mixture of these isomers.[4] Therefore, for precise applications,

it is imperative to verify the specific isomer being utilized.
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The boiling point and density are fundamental physical constants that are critical for the safe

handling, application, and purification of 3-isopropoxy-1-propanol. A review of available data

reveals some variability in reported values, which is common for less-characterized

compounds.

Property Reported Value(s) Source(s)

Boiling Point 162-168 °C [1]

140-160 °C (for propylene

glycol monopropyl ether)

Density 0.91 g/cm³ [1]

0.885 g/mL at 25 °C (for

propylene glycol propyl ether)

This variability can be attributed to differences in experimental conditions, sample purity, and

the specific isomer being analyzed.

Determinants of Boiling Point and Density
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 3-isopropoxy-1-propanol, the key factors influencing

its boiling point are:

Hydrogen Bonding: The presence of a hydroxyl (-OH) group allows for intermolecular

hydrogen bonding, which requires significant energy to overcome, resulting in a higher

boiling point compared to ethers of similar molecular weight.[5]

Molecular Weight: Generally, as the molecular weight of a compound increases, so does its

boiling point due to stronger London dispersion forces.[6][7]

Dipole-Dipole Interactions: The carbon-oxygen bonds in the ether and alcohol groups create

a net dipole moment, leading to dipole-dipole attractions between molecules that contribute

to a higher boiling point.[8]

The density of a liquid is its mass per unit volume and is influenced by:
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Molecular Structure: The way individual molecules pack together is a primary determinant of

density.[9]

Temperature: As temperature increases, the kinetic energy of the molecules increases,

causing them to move further apart and decreasing the density.[9][10]

Purity: The presence of impurities can alter the density of a substance.[10]

Experimental Determination of Boiling Point
The distillation range of volatile organic liquids like 3-isopropoxy-1-propanol is authoritatively

determined using standardized methods such as ASTM D1078.[11][12][13][14][15]

Protocol: Boiling Point Determination via Distillation
(ASTM D1078)
This protocol outlines the manual procedure for determining the boiling point range.

Objective: To measure the temperature range over which 3-isopropoxy-1-propanol boils

under atmospheric pressure.

Apparatus:

Distillation flask

Condenser

Receiving graduate

Calibrated thermometer

Heating mantle or bath

Procedure:

Sample Preparation: Measure 100 mL of the 3-isopropoxy-1-propanol sample into the

distillation flask. Add a few boiling chips to ensure smooth boiling.
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Apparatus Assembly: Assemble the distillation apparatus as shown in the diagram below.

Ensure all connections are secure. The thermometer bulb should be positioned correctly,

with the top of the bulb level with the bottom of the side arm of the flask.

Heating: Apply heat to the flask at a controlled rate. The initial heating should be rapid

enough to produce the first drop of distillate within 5 to 10 minutes.

Distillation Rate: Adjust the heating to maintain a distillation rate of 4 to 5 mL per minute.

Data Recording: Record the temperature at which the first drop of distillate falls from the

condenser into the receiving graduate (Initial Boiling Point). Continue to record the

temperature at regular intervals as the distillation proceeds.

Final Boiling Point: Record the temperature when the last of the liquid in the bottom of the

flask has vaporized.

Barometric Correction: Record the ambient barometric pressure. If the pressure is not 760

mmHg, a correction to the observed boiling point will be necessary.

Apparatus Setup
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Distillation Flask
with Sample & Boiling Chips

Thermometer

Condenser
(Water In/Out)

Heating Mantle

Receiving Graduate

Start Apply Heat
1. Initiate

Record Initial
Boiling Point

2. First Distillate
Maintain Distillation
Rate (4-5 mL/min)

3. Regulate
Record Temperature

Periodically

4. Monitor
Record Final
Boiling Point

5. Completion
End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b086269?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram of the experimental workflow for boiling point determination.

Experimental Determination of Density
The density of liquids can be accurately measured using a digital density meter, following a

standardized procedure such as ASTM D4052.[16][17][18][19][20] This method is based on

measuring the change in the oscillation frequency of a U-tube when filled with the sample

liquid.[17]

Protocol: Density Measurement by Digital Density Meter
(ASTM D4052)
Objective: To accurately determine the density of 3-isopropoxy-1-propanol at a specified

temperature.

Apparatus:

Digital density meter with a thermostatically controlled measuring cell

Syringes for sample injection

Calibration standards (e.g., dry air and deionized water)

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions using dry

air and freshly deionized water.

Temperature Equilibration: Set the measuring cell to the desired temperature (e.g., 25 °C)

and allow it to stabilize.

Sample Injection: Introduce a small volume (typically 1-2 mL) of the 3-isopropoxy-1-
propanol sample into the measuring cell using a syringe. Ensure that no air bubbles are

present in the cell, as they will affect the accuracy of the measurement.[20]

Measurement: Allow the sample to reach thermal equilibrium within the cell. The instrument

will measure the oscillation period of the U-tube and convert it to a density value.
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Data Recording: Record the density reading once it has stabilized.

Cleaning: Clean the measuring cell thoroughly with appropriate solvents and dry it

completely before the next measurement.

Instrumentation
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Diagram of the workflow for density measurement using a digital density meter.

Safety and Handling
3-Isopropoxy-1-propanol is a flammable liquid and vapor and can cause skin and serious eye

irritation.[21] It may also cause respiratory irritation.[21] Appropriate personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
This technical guide has provided a comprehensive overview of the boiling point and density of

3-isopropoxy-1-propanol. Understanding these fundamental properties, their molecular
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determinants, and the standardized methods for their measurement is essential for the effective

and safe use of this compound in research and industrial settings. The provided protocols,

based on authoritative ASTM standards, offer a framework for obtaining reliable and

reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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